Cas no 23460-76-6 (21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate)
23460-76-6 structure
Product Name:21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
CAS No:23460-76-6
MF:C23H28O4
MW:368.466027259827
CID:263191
Update Time:2025-04-19
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,9(11),16-triene-3,20-dione,21-(acetyloxy)-
- 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-acetate
- 3,20-dioxopregna-4,9(11),16-trien-21-yl acetate
- 21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate
-
- Inchi: 1S/C23H28O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h7,9,12,17-18H,4-6,8,10-11,13H2,1-3H3/t17-,18-,22-,23-/m0/s1
- InChI Key: ZBULDJKFUGQBQC-PTRHGPIFSA-N
- SMILES: O=C(COC(C)=O)C1=CC[C@@H]2[C@]1(C)CC=C1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O
Computed Properties
- Exact Mass: 368.19884
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 25
- XLogP3: 2.9
Experimental Properties
- PSA: 60.44
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H952968-10mg |
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate |
23460-76-6 | 10mg |
$ 144.00 | 2023-04-15 | ||
| TRC | H952968-25mg |
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate |
23460-76-6 | 25mg |
$ 282.00 | 2023-04-15 | ||
| TRC | H952968-50mg |
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate |
23460-76-6 | 50mg |
$ 483.00 | 2023-04-15 | ||
| TRC | H952968-100mg |
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate |
23460-76-6 | 100mg |
$ 800.00 | 2023-09-07 |
21-Hydroxypregna-4,9(11),16-triene-3,20-dione 21-Acetate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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